2-Ethyl-5-(ethylsulfonyl)-1,3-benzoxazole
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Description
2-Ethyl-5-(ethylsulfonyl)-1,3-benzoxazole is a useful research compound. Its molecular formula is C11H13NO3S and its molecular weight is 239.29. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
2-Ethyl-5-(ethylsulfonyl)-1,3-benzoxazole and its derivatives are primarily utilized in the synthesis of novel compounds with potential biological activities. For instance, novel thiofibrates bearing the 1,3-benzoxazole moiety have been synthesized by treating 2-mercapto benzoxazoles with ethyl 2-bromo isobutyrates, showcasing the versatility of benzoxazole derivatives in synthesizing compounds with potential therapeutic applications (S. NiranjanM & C. ChaluvarajuK, 2018).
Antifungal and Antimicrobial Activities
Research has demonstrated the antifungal and antimicrobial potentials of benzoxazole derivatives. Novel tetrazole derivatives containing the benzoxazole moiety have shown significant antifungal activity against various molds and yeasts, including Candida albicans, highlighting their potential as antifungal agents (E. Łukowska-Chojnacka et al., 2016). Another study on 5-ethylsulphonyl-2-(p-aminophenyl)benzoxazole revealed its antibacterial and antimicrobial properties, further emphasizing the importance of benzoxazole derivatives in developing new antimicrobial agents (S. ShanaParveen et al., 2016).
Pharmacological Profiling
The pharmacological profiling of benzoxazole derivatives, such as the evaluation of 5-(Ethylsulfonyl)-2-(naphthalen-2-yl)benzo[d]oxazole (ezutromid) for the treatment of Duchenne Muscular Dystrophy (DMD), illustrates the potential therapeutic applications of these compounds. The study involves the structural elucidation, synthesis, and characterization of ezutromid's metabolites, providing insights into its pharmacological properties and metabolic pathway (M. Chatzopoulou et al., 2019).
Light Harvesting and NLO Properties
Benzoxazole derivatives have been explored for their potential in light harvesting and as materials with nonlinear optical (NLO) properties. Studies on compounds such as 2-phenyl-5-(4-trifloromethyl phenyl sulfonamido) benzoxazole have revealed their capabilities in the development of novel inhibitor molecules and their applications in the design of dye-sensitized solar cells (DSSCs) due to their efficient light-harvesting properties (Y. Sheena Mary et al., 2019).
Properties
IUPAC Name |
2-ethyl-5-ethylsulfonyl-1,3-benzoxazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO3S/c1-3-11-12-9-7-8(16(13,14)4-2)5-6-10(9)15-11/h5-7H,3-4H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYEIKHNNWWDXKI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC2=C(O1)C=CC(=C2)S(=O)(=O)CC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.